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Compound of Interest

Compound Name: Arc-111

Cat. No.: B1681341

The Arc protein is an immediate-early gene (IEG) product that is rapidly transcribed in response
to neuronal activity.[1][2] It is a critical regulator of synaptic plasticity, the cellular mechanism
that underlies learning and memory.[1][2][3]

Expression Profile of Arc Protein

Arc is predominantly expressed in the brain, specifically in glutamatergic neurons of the cortex
and hippocampus.[1] Its expression is tightly regulated by synaptic activity, and it is not typically
found in non-neuronal cells within the brain under normal conditions.

Subcellular Localization:

Cytoplasm: Found in the neuronal cytoplasm.[4]

Dendrites and Axons: Enriched in dendrites and also present in axons.[5][6]

Synapses: Colocalizes with F-actin at synapses.[5][6]

Nucleus: Can translocate to the nucleus to regulate gene expression.[1]

Extracellular Vesicles: Released from neurons in extracellular vesicles, which can transfer
Arc mRNA to other cells.[3]

Quantitative Expression Data

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1681341?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5865643/
https://pubmed.ncbi.nlm.nih.gov/21963089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5865643/
https://pubmed.ncbi.nlm.nih.gov/21963089/
https://www.uniprot.org/uniprotkb/Q7LC44/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC5865643/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=ARC
https://sysy.com/product/156111
https://www.proteinatlas.org/ENSG00000198576-ARC
https://sysy.com/product/156111
https://www.proteinatlas.org/ENSG00000198576-ARC
https://pmc.ncbi.nlm.nih.gov/articles/PMC5865643/
https://www.uniprot.org/uniprotkb/Q7LC44/entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The following table summarizes the expression of Arc protein in different cell types, primarily

within the central nervous system. It's important to note that Arc expression is highly dynamic

and dependent on the level of neuronal activity.

Cell Type

Brain Region

Expression
Level

Conditions for
Expression

Reference

Excitatory

Neurons

Hippocampus,

Cortex

High

Induced by
synaptic activity,
learning, and
long-term
potentiation
(LTP).

[1]

Inhibitory
Neurons

Cortex

Low to Moderate

Basal
expression, can
be induced by

specific stimuli.

N/A

Astrocytes

N/A

Generally not

expressed

May be induced
under
pathological

conditions.

N/A

Microglia

N/A

Generally not

expressed

May be induced
during
neuroinflammatio

n.

N/A

Skin-Migratory
Dendritic Cells

Skin/Immune

System

Expressed

Involved in
regulating cell
migration and T-

cell activation.

Signaling Pathways Involving Arc

Arc is a central hub in signaling pathways that translate neuronal activity into lasting changes in
synaptic strength.
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1. Arc Transcription Induction: Neuronal activity, particularly through NMDA receptors, leads to
an influx of calcium (Ca2+). This activates several downstream signaling cascades involving
kinases like CaMK, PKA, PKC, and ERK, which converge on the Arc promoter to initiate
transcription.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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